Cas no 10288-82-1 ((2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid)

• Product Name: (2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid
• CAS No: 10288-82-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 3046154
• PubChem ID: 3132402
• Update Time: 2025-05-26

(2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-benzo[1,4]dioxin-6-yloxy)-acetic acid
• TIMTEC-BB SBB011239
• (2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid

• Inchi： 1S/C10H10O5/c11-10(12)6-15-7-1-2-8-9(5-7)14-4-3-13-8/h1-2,5H,3-4,6H2,(H,11,12)
• InChI Key： HHBVMFFBGUGQMO-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

(2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD496607)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (2,3-Dihydro-benzo1,4dioxin-6-yloxy)-acetic Acid

Introduction to (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid and Its Applications in Modern Research

(2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid, with the CAS number 10288-82-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in drug development and molecular biology studies. The unique arrangement of its atoms imparts distinct chemical properties that make it a valuable candidate for various research endeavors.

The compound's structure consists of a benzo_1,4dioxin core substituted with a hydroxyacetic acid moiety at the 6-position. This configuration allows for multiple interactions with biological targets, making it a versatile scaffold for designing novel therapeutic agents. The benzo_1,4dioxin ring is known for its stability and ability to engage with enzymes and receptors in biological systems, while the hydroxyacetic acid group provides a site for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of benzo_1,4dioxin. Research has indicated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific modifications on the molecule can fine-tune its interactions with biological targets, leading to the development of more effective drugs.

One of the most compelling aspects of (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid is its potential as a tool in drug discovery. The compound's ability to modulate biological pathways makes it an attractive candidate for use in high-throughput screening assays. These assays are crucial for identifying new drug candidates by testing their interactions with various biological targets. The structural features of this compound allow it to serve as a scaffold for generating libraries of derivatives with tailored properties.

The synthesis of (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the benzo_1,4dioxin core through cyclization reactions. Subsequent steps involve introducing the hydroxyacetic acid group at the 6-position through nucleophilic substitution or other coupling reactions. The synthesis must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological studies.

The compound's stability under various conditions makes it suitable for both in vitro and in vivo studies. In vitro experiments can be conducted using cell culture systems to assess its interactions with enzymes and receptors. These studies can provide valuable insights into its mechanism of action and potential therapeutic effects. In vivo studies involve administering the compound to animal models to evaluate its efficacy and safety profile.

Recent research has highlighted the potential of (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid in addressing neurological disorders. Studies have shown that derivatives of benzo_1,4dioxin can interact with neurotransmitter systems, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyacetic acid group provides a site for further modifications that can enhance binding affinity to specific receptors involved in these disorders.

The compound also shows promise in the field of cancer research. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The ability to modulate these pathways makes it a potential candidate for developing novel anticancer agents. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

In addition to its pharmacological applications, (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid has potential uses in environmental science. Its stability and reactivity make it suitable for studying environmental degradation processes and developing new methods for pollutant removal. The compound's ability to interact with various environmental matrices can provide insights into how pollutants behave in natural systems.

The future direction of research on (2,3-Dihydro-benzo_1,4dioxin-6-yloxy)-acetic Acid includes exploring new synthetic routes that improve yield and reduce costs. Advances in synthetic chemistry can make this compound more accessible for widespread use in research and drug development. Additionally, computational methods such as molecular modeling can be employed to predict its interactions with biological targets and guide the design of more effective derivatives.

In conclusion，（2，3-Dihydro-benzo_1，4dioxin-6-yloxy)-acetic Acid is a multifunctional compound with significant potential in various fields of research。 Its unique structure makes it a valuable tool for drug discovery，biological studies，and environmental science。 As research continues，the applications of this compound are expected to expand，leading to new advancements in medicine and technology。